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Introduction

Centrosomal Protein 63 (CEP63) is a constitutively expressed protein that localizes to the
centrosome throughout the cell cycle.[1] Initially identified as a component of the centrosome
proteome, CEP63 has emerged as a critical regulator of fundamental cellular processes,
including centriole duplication, mitotic entry, and spindle assembly.[1] Its multifaceted roles
place it at the heart of cell cycle checkpoints, mechanisms that ensure the fidelity of cell
division and the maintenance of genomic stability. Mutations in the CEP63 gene are linked to
Seckel syndrome, a human autosomal recessive disorder characterized by microcephaly and
dwarfism, underscoring its importance in development.[2] Furthermore, dysregulation of CEP63
expression has been associated with oncogenesis, highlighting its potential as a therapeutic
target.[1][3] This technical guide provides a comprehensive overview of CEP63's involvement
in cell cycle checkpoints, detailing its molecular interactions, the signaling pathways it governs,
and the experimental methodologies used to elucidate its functions.

CEP63 in G2/M Transition and Mitotic Entry

The transition from G2 phase to mitosis is a tightly regulated process orchestrated by the
activation of the Cyclin-dependent kinase 1 (Cdk1)-Cyclin B1 complex. The centrosome serves
as a crucial hub for this activation.[1][4] CEP63 plays an indispensable role in this process by
acting as a centrosomal recruitment factor for Cdk1.[1][4][5]
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Signaling Pathway for Mitotic Entry

CEPG63 directly interacts with and recruits Cdk1 to the centrosomes, a prerequisite for the
initiation of mitosis.[1] Depletion of CEP63 leads to a significant reduction in centrosomal Cdk1
levels, which mimics the phenotype of direct Cdk1 depletion.[4] This failure to activate the
centrosomal pool of Cdk1 results in "mitotic skipping,” where cells fail to enter mitosis and
instead undergo endoreduplication, leading to polyploidy and genomic instability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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